Cas no 1017228-56-6 ((5-Methyl-1,3-oxazol-2-yl)methanamine)

(5-Methyl-1,3-oxazol-2-yl)methanamine is a heterocyclic amine derivative featuring a 5-methyloxazole core with an aminomethyl substituent at the 2-position. This compound serves as a versatile intermediate in organic synthesis and pharmaceutical research, particularly in the development of bioactive molecules. Its oxazole ring contributes to enhanced stability and potential binding affinity in medicinal chemistry applications. The primary amine functionality allows for further derivatization, enabling its use in the synthesis of amides, imines, or other nitrogen-containing scaffolds. The methyl group at the 5-position may influence electronic and steric properties, offering tunability for structure-activity optimization. Suitable for controlled reactions under standard conditions, it is typically handled with appropriate safety precautions due to its reactive amine group.

(5-Methyl-1,3-oxazol-2-yl)methanamine structure

1017228-56-6 structure

Product Name:(5-Methyl-1,3-oxazol-2-yl)methanamine

CAS No:1017228-56-6

MF:C₅H₈N₂O

MW:112.129820823669

MDL:MFCD09884236

CID:4559217

PubChem ID:24254960

Update Time:2025-06-06

(5-Methyl-1,3-oxazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

- (5-METHYLOXAZOL-2-YL)METHANAMINE
- (5-methyl-1,3-oxazol-2-yl)methanamine
- (5-Methyl-2-oxazolyl)methanamine
- 2-Oxazolemethanamine, 5-methyl-
- AMY35786
- SB22876
- (5-methyl-1,3-oxazol-2-yl)methylamine, AldrichCPR
- Z1198236438
- SCHEMBL15229691
- EN300-96605
- F1967-2304
- 1017228-56-6
- FKQACWXKOPSSDV-UHFFFAOYSA-N
- MFCD09884236
- P18975
- AKOS006312068
- CS-0058031
- 1-(5-METHYL-1,3-OXAZOL-2-YL)METHANAMINE
- BS-12957
- DB-113792
- (5-Methyl-1,3-oxazol-2-yl)methanamine
- MDL： MFCD09884236
- Inchi： 1S/C5H8N2O/c1-4-3-7-5(2-6)8-4/h3H,2,6H2,1H3
- InChI Key： FKQACWXKOPSSDV-UHFFFAOYSA-N
- SMILES： O1C(C)=CN=C1CN

Computed Properties

Exact Mass: 112.063663g/mol
Monoisotopic Mass: 112.063663g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 76.8
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 112.13g/mol
XLogP3: -0.4
Topological Polar Surface Area: 52

(5-Methyl-1,3-oxazol-2-yl)methanamine Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(5-Methyl-1,3-oxazol-2-yl)methanamine Pricemore >>

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Chemenu	CM326464-1g	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	95%+	1g	$370	2023-02-19
eNovation Chemicals LLC	Y1101756-1G	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	97%	1g	$365	2024-07-21
eNovation Chemicals LLC	Y1101756-5G	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	97%	5g	$1095	2024-07-21
eNovation Chemicals LLC	Y1101756-10G	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	97%	10g	$1830	2024-07-21
Key Organics Ltd	BS-12957-100MG	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	>95%	100mg	£248.36	2023-09-08
Key Organics Ltd	BS-12957-1G	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	>95%	1g	£469.00	2023-09-08
Key Organics Ltd	BS-12957-5G	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	>95%	5g	£1414.00	2023-09-08
Key Organics Ltd	BS-12957-10G	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	>95%	10g	£2045.00	2023-09-08
Chemenu	CM326464-1g	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	95%+	1g	$339	2021-08-18
Chemenu	CM326464-5g	(5-methyl-1,3-oxazol-2-yl)methanamine	1017228-56-6	95%+	5g	$1018	2021-08-18